1-(3-Methoxybenzyl)-4-methyl-1H-pyrazol-5-amine

Specification

• CAS No.: 1152526-41-4
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.272
• IUPAC Name: 2-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine
• Standard InChI: InChI=1S/C12H15N3O/c1-9-7-14-15(12(9)13)8-10-4-3-5-11(6-10)16-2/h3-7H,8,13H2,1-2H3
• Standard InChI Key: REWWCDCUUSVPBO-UHFFFAOYSA-N
• SMILES: CC1=C(N(N=C1)CC2=CC(=CC=C2)OC)N

Introduction

1-(3-Methoxybenzyl)-4-methyl-1H-pyrazol-5-amine, also known as 2-(3-Methoxybenzyl)-4-methyl-2H-pyrazol-3-ylamine, is a synthetic organic compound belonging to the pyrazole family. Pyrazoles are heterocyclic compounds that have been extensively studied for their diverse biological activities, including anticancer, antioxidant, and antimicrobial properties. This specific compound is of interest due to its potential applications in medicinal chemistry.

Synthesis and Preparation

While specific synthesis details for 1-(3-Methoxybenzyl)-4-methyl-1H-pyrazol-5-amine are not readily available, pyrazole derivatives are typically synthesized through condensation reactions involving hydrazines and appropriate carbonyl compounds. For example, other pyrazole derivatives have been synthesized using three-component reactions involving hydrazines, aldehydes, and ketones.

Biological Activities

Pyrazoles have been shown to exhibit a range of biological activities, including:

• Antioxidant Activity: Some pyrazole derivatives have demonstrated strong radical scavenging activity, comparable to or even surpassing that of ascorbic acid.

• Anticancer Activity: Pyrazoles have been found to be cytotoxic to various human cell lines, with some derivatives inducing apoptosis in cancer cells.

• Antimicrobial Activity: Certain pyrazole compounds have shown antibacterial and antifungal properties.

Potential Applications

Given the broad range of biological activities associated with pyrazole derivatives, 1-(3-Methoxybenzyl)-4-methyl-1H-pyrazol-5-amine could potentially be explored for applications in:

• Pharmaceuticals: As a precursor or intermediate in the synthesis of drugs targeting various diseases, including cancer and infections.

• Research Tools: In studies related to antioxidant and anticancer mechanisms.

Data Table: General Information

Property	Description
CAS Number	1152526-41-4
Purity	>95%
Molecular Formula	C$_{12}$H$_{15}$N$_{3}$O (deduced)
Chemical Name	1-(3-Methoxybenzyl)-4-methyl-1H-pyrazol-5-amine